Cas no 38411-17-5 (2',5'-Dichloro-4'-nitroacetanilide)

• Product Name: 2',5'-Dichloro-4'-nitroacetanilide
• CAS No: 38411-17-5
• MF: C₈H₆Cl₂N₂O₃
• MW: 249.05083990097
• CID: 1489452
• PubChem ID: 38023
• Update Time: 2025-05-20

2',5'-Dichloro-4'-nitroacetanilide Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-4'-nitroacetanilide
• Acetamide, N-(2,5-dichloro-4-nitrophenyl)-
• 2,5-Dichlor-4-nitroacetanilid
• 2,5-Dichlor-4-nitroacetanilid [Czech]
• 2,5-Dichloro-4-nitroacetanilide
• BRN 2380425
• Acetanilide, 2',5'-dichloro-4'-nitro-
• N-(2,5-Dichloro-4-nitrophenyl)acetamide
• DB-265634
• AKOS000987322
• 3-12-00-01668 (Beilstein Handbook Reference)
• N-(2,5-Dichloro-4-nitrophenyl)acetamide #
• DTXSID3068095
• EINECS 253-917-5
• SCHEMBL6354726
• 38411-17-5
• CS-0277138
• Z56754008
• NS00030380

• Inchi： 1S/C8H6Cl2N2O3/c1-4(13)11-7-2-6(10)8(12(14)15)3-5(7)9/h2-3H,1H3,(H,11,13)
• InChI Key： YOKGZPNQGIYATO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(C)=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.97568
• Monoisotopic Mass: 247.9755474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Additional information on 2',5'-Dichloro-4'-nitroacetanilide

Comprehensive Guide to 2',5'-Dichloro-4'-nitroacetanilide (CAS No. 38411-17-5): Properties, Applications, and Market Insights

2',5'-Dichloro-4'-nitroacetanilide (CAS No. 38411-17-5) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This chlorinated nitroacetanilide derivative exhibits unique chemical properties, making it valuable for various applications. Researchers and industry professionals often search for terms like "2',5'-Dichloro-4'-nitroacetanilide uses", "CAS 38411-17-5 synthesis", and "nitroacetanilide derivatives" to understand its potential. This article provides an in-depth analysis of its molecular structure, synthesis methods, industrial applications, and emerging trends.

The molecular formula of 2',5'-Dichloro-4'-nitroacetanilide is C₈H₆Cl₂N₂O₃, with a molecular weight of 249.05 g/mol. Its structure features two chlorine atoms at the 2' and 5' positions and a nitro group at the 4' position of the acetanilide ring. This arrangement contributes to its distinct reactivity, particularly in electrophilic substitution reactions. Common queries such as "2',5'-Dichloro-4'-nitroacetanilide solubility" and "thermal stability of nitroacetanilides" reflect the scientific community's interest in its physicochemical characteristics.

In pharmaceutical research, 2',5'-Dichloro-4'-nitroacetanilide serves as a key intermediate for synthesizing bioactive molecules. Its structural motif is frequently explored in drug discovery programs targeting antimicrobial and anti-inflammatory agents. Recent publications highlight its potential in developing novel enzyme inhibitors, aligning with the growing demand for targeted therapies. The compound's role in medicinal chemistry makes it a subject of interest for researchers investigating "nitroaromatic compounds in drug design".

The agrochemical industry utilizes 2',5'-Dichloro-4'-nitroacetanilide derivatives in developing crop protection agents. Its chlorinated nitroaromatic structure shows efficacy against certain plant pathogens, addressing the global need for sustainable agriculture solutions. With increasing searches for "eco-friendly agrochemical intermediates", this compound's environmental profile and degradation pathways have become important research areas.

Manufacturing 2',5'-Dichloro-4'-nitroacetanilide typically involves multi-step organic synthesis starting from basic aromatic precursors. Process optimization remains an active research area, as seen in queries like "green synthesis of dichloronitroacetanilides". Recent advances focus on catalytic methods and solvent-free reactions to improve atom economy and reduce waste generation.

Analytical characterization of CAS 38411-17-5 employs techniques including HPLC, mass spectrometry, and NMR spectroscopy. Quality control specifications for industrial-grade material typically require ≥98% purity, with particular attention to residual solvents and byproducts. These analytical aspects respond to frequent searches for "2',5'-Dichloro-4'-nitroacetanilide HPLC method" and "spectroscopic analysis of nitroacetanilides".

The global market for 2',5'-Dichloro-4'-nitroacetanilide reflects steady demand from pharmaceutical and agrochemical sectors. Regional production capacities and supply chain dynamics influence pricing trends, with particular growth in Asian markets. Industry reports tracking "specialty chemical market trends" often highlight this compound's niche applications and future potential.

Handling 2',5'-Dichloro-4'-nitroacetanilide requires standard laboratory precautions for organic compounds. Proper storage conditions (typically room temperature in sealed containers) and personal protective equipment are recommended. These safety considerations address common workplace queries about "handling nitroaromatic compounds safely".

Ongoing research explores novel derivatives of 2',5'-Dichloro-4'-nitroacetanilide with enhanced bioactivity or material properties. The compound's structural versatility makes it valuable for developing functional materials, particularly in electronic applications. This aligns with growing interest in "organic electronic materials" and "molecular engineering" across scientific communities.

Environmental fate studies of 2',5'-Dichloro-4'-nitroacetanilide examine its biodegradation pathways and ecotoxicological profile. Regulatory compliance remains crucial for industrial applications, with particular attention to "green chemistry principles" in its manufacturing processes. These aspects respond to increasing environmental consciousness in chemical industries.

In conclusion, 2',5'-Dichloro-4'-nitroacetanilide (CAS No. 38411-17-5) represents an important building block in modern chemical synthesis. Its diverse applications across pharmaceuticals, agriculture, and materials science continue to drive research interest. As innovation in specialty chemicals advances, this compound's role in developing sustainable technologies is likely to expand further.